Cas no 1934458-60-2 (5-(trifluoromethyl)-1,4-oxazepan-3-one)

• Product Name: 5-(trifluoromethyl)-1,4-oxazepan-3-one
• CAS No: 1934458-60-2
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD29944317
• CID: 5246279
• Update Time: 2025-10-31

5-(trifluoromethyl)-1,4-oxazepan-3-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepin-3(2H)-one, tetrahydro-5-(trifluoromethyl)-
• 5-(trifluoromethyl)-1,4-oxazepan-3-one

• MDL： MFCD29944317
• Inchi： 1S/C6H8F3NO2/c7-6(8,9)4-1-2-12-3-5(11)10-4/h4H,1-3H2,(H,10,11)
• InChI Key： AHXXLVMXEANHEN-UHFFFAOYSA-N
• SMILES： O1CCC(C(F)(F)F)NC(=O)C1

Additional information on 5-(trifluoromethyl)-1,4-oxazepan-3-one

5-(Trifluoromethyl)-1,4-Oxazepan-3-One (CAS No. 1934458-60-2): A Versatile Scaffold in Medicinal Chemistry

5-(Trifluoromethyl)-1,4-Oxazepan-3-one, a heterocyclic compound with the CAS registry number 1934458-60-2, has emerged as a critical structural motif in modern drug discovery. This oxazepane derivative combines the rigidity of a seven-membered ring system with the electronic and steric properties of a trifluoromethyl group at the 5-position and a ketone functionality at carbon 3. The trifluoromethyl substituent imparts unique physicochemical characteristics, including enhanced metabolic stability and lipophilicity, which are highly desirable in pharmaceutical development. Recent studies have highlighted its potential in modulating protein-protein interactions (PPIs) and allosteric pathways, positioning it as a promising lead for novel therapeutics.

The six-membered oxazine ring in this compound forms a rigid framework that stabilizes bioactive conformations while accommodating functional groups for receptor targeting. Computational docking analyses published in Nature Communications (2023) demonstrated that the trifluoromethyl group enhances binding affinity to bromodomain-containing proteins by creating favorable hydrophobic interactions. This structural feature also reduces susceptibility to cytochrome P450-mediated metabolism, as evidenced by metabolic stability assays conducted on human liver microsomes (Journal of Medicinal Chemistry, 2022). Such properties make this compound an ideal candidate for developing orally bioavailable drugs with prolonged half-lives.

Synthetic methodologies for preparing CAS No. 1934458-60-2 have evolved significantly since its initial synthesis described by Smith et al. (Organic Letters, 2019). A recent asymmetric synthesis approach reported in Angewandte Chemie (2023) employs chiral catalysts to achieve enantioselective formation of the oxazepane ring system. This method not only improves stereoselectivity but also reduces waste generation through solvent-free conditions. Alternative routes using microwave-assisted chemistry have been optimized to achieve >95% yield within 15 minutes under ambient pressure (Chemical Science, 2023), underscoring its accessibility for large-scale applications.

In pharmacological studies, this compound has shown remarkable activity against epigenetic targets such as BET bromodomains (Cancer Research, 2023). Its ketone moiety facilitates covalent binding to cysteine residues in protein pockets, enabling selective inhibition of oncogenic pathways without affecting wild-type proteins. Preclinical data indicate potent anti-proliferative effects on triple-negative breast cancer cells with IC₅₀ values below 1 nM while maintaining submicromolar selectivity indices against off-target proteins. Structural analog studies published in eLife (2023) reveal that substituent variation at the oxazepane nitrogen atom significantly modulates cellular permeability and blood-brain barrier penetration.

A groundbreaking application involves its use as a scaffold for developing next-generation kinase inhibitors (ACS Medicinal Chemistry Letters, 2023). By incorporating this core structure into multi-component synthesis strategies, researchers have created hybrid molecules that simultaneously inhibit CDK8/19 and JAK kinases. Such dual inhibition shows synergistic effects in preclinical models of inflammatory bowel disease, reducing colonic inflammation by over 70% compared to monotherapies. The trifluoromethyl group's electron-withdrawing effect stabilizes the enamine intermediate during catalytic cycles, improving enzyme selectivity by three orders of magnitude versus conventional kinase inhibitors.

Ongoing investigations focus on its role in modulating neurodegenerative processes (Nature Neuroscience, 2023). A recent study demonstrated that derivatives bearing this core structure can inhibit glycogen synthase kinase-3β (GSK-3β) at picomolar concentrations while crossing the blood-brain barrier efficiently due to optimized lipophilicity parameters calculated via cLogP models (values between 3.8–4.1). These compounds show neuroprotective effects in Alzheimer's disease models by promoting tau protein dephosphorylation and reducing amyloid-beta aggregation without inducing mitochondrial toxicity observed with earlier generation inhibitors.

Safety assessments conducted according to OECD guidelines reveal low acute toxicity profiles when administered intraperitoneally or orally (Toxicological Sciences, 2023). Subchronic toxicity studies over four weeks at therapeutic doses did not induce significant organ damage or hematological changes in murine models. The compound's metabolic pathway analysis identified phase II conjugation as primary detoxification mechanism through glucuronidation at the ketone carbonyl group, minimizing reactive metabolite formation risks associated with other epigenetic modulators.

In materials science applications (Advanced Materials, 2024), this compound serves as a chiral building block for self-assembling peptide amphiphiles that form nanofiber scaffolds mimicking extracellular matrix architecture. The trifluoromethyl group enhances thermal stability of these nanostructures up to 85°C while maintaining biocompatibility with mesenchymal stem cells critical for tissue engineering applications. Such properties are enabling advancements in wound healing matrices where mechanical strength and biodegradation rates must be precisely controlled.

Mechanistic insights from X-ray crystallography studies (Acta Crystallographica Section C, 2023) reveal that the seven-membered ring adopts a boat conformation favoring π-stacking interactions with aromatic residues in target protein binding sites. This structural feature contributes to enthalpy-driven binding observed in isothermal titration calorimetry experiments, providing rational design principles for future analogs targeting histone methyltransferases involved in cancer epigenetics.

Sustainable manufacturing practices have been applied to optimize production processes ( 2024). A continuous flow synthesis system using palladium-catalyzed cross-coupling achieves >98% atom economy while eliminating hazardous solvents previously required for batch reactions. Process analytical technology integrates real-time monitoring of trifluoromethylation steps via Raman spectroscopy, ensuring consistent product quality during scale-up operations.

Clinical translation efforts are progressing through prodrug strategies addressing solubility limitations (Bioorganic & Medicinal Chemistry Letters, esterified derivatives showed improved aqueous solubility by two orders of magnitude while retaining pharmacological activity post-hydrolysis within physiological pH ranges (7–7.4). These advancements address key translational barriers identified during early phase toxicology screening programs.